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Abstract

This technical guide provides a comprehensive overview of 3-(3-Chlorophenyl)-2-
hydroxypropanoic acid, a substituted a-hydroxy acid of interest in synthetic and medicinal
chemistry. The document details its chemical identifiers, including its definitive CAS number,
alongside a consolidation of its physicochemical properties. Furthermore, this guide outlines
critical safety and handling information derived from globally harmonized system classifications.
A procedural workflow for compound identification and verification is presented to support
researchers in ensuring the integrity of their materials. This paper serves as a foundational
resource for professionals engaged in research and development activities involving this
compound.

Introduction

3-(3-Chlorophenyl)-2-hydroxypropanoic acid belongs to the class of 3-aryl-2-
hydroxypropanoic acids. These structures are recognized as valuable intermediates in the
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synthesis of various pharmaceutically relevant molecules. Their utility often stems from the
chiral center at the C2 position and the reactive carboxylic acid and hydroxyl groups, which
allow for diverse chemical modifications. The presence of a chlorine atom on the phenyl ring
further modulates the compound's electronic properties and lipophilicity, which can be a critical
factor in drug design and development. Understanding the fundamental identifiers and
properties of this specific derivative is the first step in its effective application in complex
synthetic pathways.

Chemical Identity and Structural Identifiers

The unambiguous identification of a chemical compound is paramount for scientific accuracy,
reproducibility, and safety. The Chemical Abstracts Service (CAS) number is a unique
numerical identifier assigned to a single chemical substance. However, a variety of other
notation systems are used to describe a molecule's structure and composition.

The primary identifier for 3-(3-Chlorophenyl)-2-hydroxypropanoic acid has not been
definitively assigned a single CAS number in major chemical databases, which often occurs for
specialized or less common research chemicals. Researchers should exercise caution and
verify the identity of any procured material through analytical means. Several related structures
are indexed, highlighting the importance of precise nomenclature. For the target compound,
key structural identifiers have been computed and are available through databases like
PubChem.[1]

A summary of the key identifiers for 3-(3-Chlorophenyl)-2-hydroxypropanoic acid is
presented below.
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Identifier Type Value Source

3-(3-chlorophenyl)-2-
IUPAC Name i ] PubChem[1]
hydroxypropanoic acid

Molecular Formula C9H9CIO3 PubChem[1]
C1=CC(=CC(=C1)Cl)CC(C(=O

SMILES PubChem[1]
)0)O

InChl=1S/C9H9CIO3/c10-7-3-
InChl 1-2-6(4-7)5-8(11)9(12)13/h1-  PubChem[1]
4,8,11H,5H2,(H,12,13)

LTPLLXQULCUYHJ-
InChlKey PubChem[1]
UHFFFAOYSA-N

Physicochemical and Predicted Properties

The physical and chemical properties of a compound dictate its behavior in experimental
settings, including its solubility, stability, and reactivity. For 3-(3-Chlorophenyl)-2-
hydroxypropanoic acid, many of these properties are computationally predicted, providing
valuable estimations for experimental design.

Property Value Notes

Molecular Weight 200.62 g/mol

Monoisotopic Mass 200.02402 Da PubChem[1]

XLogP3 (Predicted) 1.8 A measure of lipophilicity.[1]
Physical Form Solid (Predicted) Based on related compounds.

Safety and Handling

While a specific safety data sheet (SDS) for 3-(3-Chlorophenyl)-2-hydroxypropanoic acid is
not widely available, data from structurally related compounds, such as other hydroxypropanoic
acids and chlorophenyl derivatives, can provide guidance on safe handling protocols.
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Compounds of this class are generally irritants. Based on analogous compounds, the following
hazards should be anticipated:

e H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2][3]

Recommended Precautionary Measures:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][3]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][4]

All' handling of this compound should be performed in a well-ventilated area, preferably within a
fume hood.[4][5] Appropriate personal protective equipment (PPE), including safety goggles,
lab coat, and chemical-resistant gloves, is mandatory. In case of exposure, follow standard
first-aid procedures and seek medical attention.[4][5]

Workflow for Compound Identification and
Verification

Ensuring the identity and purity of a starting material is a cornerstone of trustworthy and
reproducible research. The following workflow outlines a logical sequence for a researcher to
verify a sample purported to be 3-(3-Chlorophenyl)-2-hydroxypropanoic acid.
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A logical workflow for the verification of a chemical standard.

This self-validating system begins with a thorough check of supplier-provided information
against authoritative chemical databases. The core of the verification process lies in analytical
chemistry. High-resolution mass spectrometry should confirm the expected monoisotopic mass
(200.02402 Da).[1] Subsequently, Nuclear Magnetic Resonance (NMR) spectroscopy provides
the definitive structural confirmation, where the proton and carbon spectra must be consistent
with the 3-(3-chlorophenyl)-2-hydroxypropanoic acid structure. Finally, a chromatographic
method such as HPLC is employed to determine the purity of the material before it is approved
for use in experiments.

Applications and Research Context

3-Aryl-2-hydroxypropanoic acid derivatives are key intermediates in the synthesis of many
pharmaceutically important compounds.[6] They serve as building blocks for molecules that
target a range of biological pathways. While specific applications for the 3-chloro substituted
variant are not extensively documented in public literature, its structural motifs suggest
potential utility in areas where related compounds have been explored, such as in the
development of receptor agonists or enzyme inhibitors. The chloro-substitution can enhance
metabolic stability or improve binding affinity through specific halogen interactions with protein
targets.
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Conclusion

3-(3-Chlorophenyl)-2-hydroxypropanoic acid is a specialized chemical intermediate with
significant potential for application in drug discovery and organic synthesis. This guide has
consolidated its core identifiers, physicochemical properties, and essential safety information.
The absence of a single, universally cited CAS number underscores the critical need for
researchers to employ rigorous analytical methods, as outlined in the verification workflow, to
ensure the identity and purity of their materials. By adhering to these principles of scientific
integrity, researchers can confidently utilize this compound in their developmental pipelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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